Cas no 1343803-65-5 (Methanesulfonamide, 1-chloro-N-cyclopropyl-N-methyl-)

• Product Name: Methanesulfonamide, 1-chloro-N-cyclopropyl-N-methyl-
• CAS No: 1343803-65-5
• MF: C₅H₁₀ClNO₂S
• MW: 183.656399250031
• CID: 5168954
• Update Time: 2025-06-12

Methanesulfonamide, 1-chloro-N-cyclopropyl-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide, 1-chloro-N-cyclopropyl-N-methyl-
• 1-Chloro-n-cyclopropyl-n-methylmethanesulfonamide

• Inchi： 1S/C5H10ClNO2S/c1-7(5-2-3-5)10(8,9)4-6/h5H,2-4H2,1H3
• InChI Key： ILSZRELAFXRATD-UHFFFAOYSA-N
• SMILES： C(Cl)S(N(C1CC1)C)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on Methanesulfonamide, 1-chloro-N-cyclopropyl-N-methyl-

Methanesulfonamide, 1-chloro-N-cyclopropyl-N-methyl- (CAS No. 1343803-65-5): A Comprehensive Overview in Modern Chemical Biology

Methanesulfonamide, 1-chloro-N-cyclopropyl-N-methyl-, identified by its CAS number 1343803-65-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of methanesulfonamides, which are known for their versatile applications in drug design and synthesis. The structural uniqueness of this molecule, characterized by a chloro-substituted cyclopropyl group and a methylated nitrogen atom, makes it a promising candidate for further exploration in medicinal chemistry.

The chemical structure of Methanesulfonamide, 1-chloro-N-cyclopropyl-N-methyl- consists of a methanesulfonamide core, which is functionalized with a chloro group at the cyclopropyl ring and a methyl group at the nitrogen atom. This specific arrangement imparts unique electronic and steric properties to the molecule, making it an attractive scaffold for developing novel bioactive compounds. The presence of both electron-withdrawing and electron-donating groups enhances its potential as an intermediate in synthetic chemistry, particularly in the construction of more complex molecules.

In recent years, there has been a surge in research focused on identifying new pharmacophores that can modulate biological pathways effectively. The compound Methanesulfonamide, 1-chloro-N-cyclopropyl-N-methyl- has emerged as a key player in this domain due to its structural features that allow for interactions with various biological targets. Studies have demonstrated its potential in inhibiting enzymes and receptors involved in inflammatory and infectious diseases. The chloro-substituent, in particular, has been shown to enhance binding affinity to certain protein targets, making it a valuable component in the design of targeted therapeutics.

One of the most intriguing aspects of Methanesulfonamide, 1-chloro-N-cyclopropyl-N-methyl- is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop novel derivatives with enhanced pharmacological properties. For instance, modifications at the nitrogen or cyclopropyl positions have led to compounds with improved solubility and bioavailability. These advancements highlight the compound's significance as a versatile intermediate in drug discovery pipelines.

The synthesis of Methanesulfonamide, 1-chloro-N-cyclopropyl-N-methyl- involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloro group at the cyclopropyl ring is particularly critical and often necessitates specialized methodologies to ensure high yield and purity. Recent innovations in synthetic chemistry have provided more efficient routes for its preparation, making it more accessible for industrial-scale production. These advancements underscore the growing importance of this compound in both academic research and pharmaceutical development.

From a biological perspective, Methanesulfonamide, 1-chloro-N-cyclopropyl-N-methyl- has shown promise in preclinical studies as an inhibitor of various therapeutic targets. Its ability to interact with enzymes such as kinases and phosphodiesterases suggests potential applications in treating conditions like cancer and cardiovascular diseases. Additionally, its structural motif has been explored for its antimicrobial properties, with some derivatives exhibiting activity against resistant bacterial strains. These findings highlight the compound's broad therapeutic potential.

The development of new drug candidates often relies on understanding the mechanistic aspects of how these molecules interact with biological systems. In the case of Methanesulfonamide, 1-chloro-N-cyclopropyl-N-methyl-, computational studies have played a crucial role in elucidating its binding modes to target proteins. Molecular docking simulations have revealed that its unique structural features allow it to fit snugly into active sites, thereby modulating enzyme activity effectively. These insights have guided the optimization process toward developing more potent and selective analogs.

The safety profile of any pharmaceutical candidate is paramount before it can be considered for clinical use. While Methanesulfonamide, 1-chloro-N-cyclopropyl-N-methyl- has shown promise in preclinical studies, further toxicological assessments are necessary to ensure its safety for human consumption. Researchers are employing advanced techniques such as high-throughput screening and structure-activity relationship (SAR) studies to evaluate its potential side effects comprehensively. These efforts are crucial for translating laboratory findings into viable therapeutic options.

The impact of computational chemistry on drug discovery cannot be overstated. The ability to predict the behavior of molecules like Methanesulfonamide, 1-chloro-N-cyclopropyl-N-methyl- before synthesizing them has significantly reduced time and costs associated with traditional trial-and-error approaches. Machine learning algorithms have been particularly effective in identifying promising candidates based on their structural features alone. This synergy between experimental chemistry and computational modeling is driving innovation in the field.

In conclusion, Methanesulfonamide, 1-chloro-N-cyclopropyl-N-methyl- (CAS No. 1343803-65-5) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features make it a versatile intermediate for synthesizing novel bioactive compounds with potential applications across multiple therapeutic areas. As research continues to uncover new derivatives and applications for this molecule, it is poised to play an increasingly important role in future drug development efforts.